Cas no 849758-14-1 (2-Methoxy-4-(methoxycarbonyl)phenylboronic acid)

• Product Name: 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid
• CAS No: 849758-14-1
• MF: C₉H₁₁BO₅
• MW: 209.991643190384
• MDL: MFCD13190192
• CID: 2122203
• PubChem ID: 12163800
• Update Time: 2025-06-14

2-Methoxy-4-(methoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(methoxycarbonyl)phenylboronic acid
• (2-methoxy-4-methoxycarbonylphenyl)boronic acid
• (2-methoxy-4-(methoxycarbonyl)phenyl)boronic acid
• 4-(methoxycarbonyl)-2-methoxyphenylboronic acid
• [2-methoxy-4-(methoxycarbonyl)phenyl]boronic acid
• AB69942
• BC002022
• Z0879
• 3-Methoxy-4-(dihydroxyboryl)benzoic acid methyl ester
• BENZOIC ACID, 4-BORONO-3-METHOXY-, 1-METHYL ESTER
• 2-Methoxy-4-methoxycarbonyl-phenyl-boronic acid
• 1-Methyl 4-borono-3-methoxybenzoate (ACI)
• (2-methoxy-4-(methoxycarbonyl)phenyl)boronicacid
• F15556
• 849758-14-1
• SCHEMBL12683784
• DA-02364
• BS-29601
• MFCD13190192
• AKOS027322960
• EN300-316343
• CS-0176124
• SY256415
• ZIB75814
• 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid

• MDL： MFCD13190192
• Inchi： 1S/C9H11BO5/c1-14-8-5-6(9(11)15-2)3-4-7(8)10(12)13/h3-5,12-13H,1-2H3
• InChI Key： SHLWOAANDCXUKI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=CC=1B(O)O

Computed Properties

• Exact Mass: 210.0699536g/mol
• Monoisotopic Mass: 210.0699536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Additional information on 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid

Comprehensive Guide to 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid (CAS No. 849758-14-1): Properties, Applications, and Industry Insights

2-Methoxy-4-(methoxycarbonyl)phenylboronic acid (CAS No. 849758-14-1) is a specialized boronic acid derivative widely recognized for its versatility in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. With the growing demand for high-purity intermediates in drug discovery, this compound has gained significant attention for its role in constructing complex molecular architectures.

The molecular structure of 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid features a methoxycarbonyl group and a methoxy substituent on the phenyl ring, enhancing its reactivity and solubility in organic solvents. Researchers frequently utilize this compound in the synthesis of biaryl compounds, which are essential scaffolds in agrochemicals, materials science, and small-molecule drug development. Its CAS No. 849758-14-1 ensures precise identification in regulatory and procurement contexts, addressing the need for traceability in Good Manufacturing Practice (GMP) environments.

In recent years, the surge in green chemistry initiatives has spotlighted boronic acid-based catalysts due to their low toxicity and recyclability. 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid aligns with these trends, offering a sustainable alternative for C-C bond formation without heavy metal residues. This aligns with the pharmaceutical industry's shift toward environmentally benign protocols, a topic frequently searched in academic and industrial forums.

Another critical application of this compound lies in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. As interest in degrader technologies grows, the demand for boronic acid linkers like CAS No. 849758-14-1 has escalated, particularly for their ability to bind ubiquitin ligases. This connection to cutting-edge therapeutic strategies makes the compound a hot topic in bioconjugation and drug delivery system research.

From a commercial perspective, suppliers of 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid emphasize its high batch-to-batch consistency and compliance with ISO certification standards. These factors are critical for laboratories requiring reproducible synthetic outcomes, a common concern highlighted in user queries about fine chemical sourcing. Additionally, its stability under inert atmospheres ensures long-term storage viability, reducing waste in R&D workflows.

In material science, this boronic acid derivative contributes to the development of organic electronic materials, particularly in perovskite solar cells and OLED intermediates. Its electron-withdrawing groups facilitate tuning of charge transport properties, addressing the industry's need for energy-efficient semiconductors. Such applications resonate with the global push toward renewable energy solutions, another high-traffic search theme.

Analytical techniques for characterizing 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid typically include HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with pharmacopeial standards, a key consideration for buyers verifying technical specifications. The compound's MSDS documentation also provides clear guidelines for safe handling, aligning with workplace safety regulations.

Future research directions may explore its potential in bioorthogonal chemistry or as a fluorescent probe precursor, given the rising interest in real-time imaging agents. As synthetic methodologies advance, the role of CAS No. 849758-14-1 in high-throughput screening platforms is expected to expand, particularly for fragment-based drug design.